2,2-Diphenyl-1,3-dithiolane

• CAS RN: 6317-10-8
• Molecular Formula: C15H14S2
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 2,2-diphenyl-1,3-dithiolane
• InChI: InChI=1S/C15H14S2/c1-3-7-13(8-4-1)15(16-11-12-17-15)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key: NPCVWOFQCBKKNO-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(S1)(C2=CC=CC=C2)C3=CC=CC=C3

Description

2,2-Diphenyl-1,3-dithiolane is a useful research compound. Its molecular formula is C15H14S2 and its molecular weight is 258.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution containing benzophenone (45.5 grams; 0.25 mole), 1,2-ethanedithiol (23.5 grams; 0.25 mole), and p-toluenesulfonic acid (1 gram) in 150 mls. of dry benzene was heated at reflux until no more water was azeotroped off. The remaining benzene was then evaporated and the residue was dissolved in diethyl ether. The ethereal solution was then washed with water, dried over anhydrous magnesium sulfate, filtered and evaporated to obtain 2,2-diphenyl-1,3-dithiolane, a white crystalline solid which melted at 104°-105° C. A different preparation of this same compound is described in Fasbender, Berichte 21, 1473-7, (1888), wherein the melting point is reported as 106° C.